Cas no 1488267-91-9 (1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol)

• Product Name: 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol
• CAS No: 1488267-91-9
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD22003981
• CID: 5160907
• PubChem ID: 82264043
• Update Time: 2025-11-02

1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-methyl-3-(1-methylethyl)-4-propoxy-
• 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol

• MDL： MFCD22003981
• Inchi： 1S/C14H22O2/c1-5-8-16-14-7-6-12(11(4)15)9-13(14)10(2)3/h6-7,9-11,15H,5,8H2,1-4H3
• InChI Key： YIAUPZDDXIRZQD-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(O)C)C=CC=1OCCC)(C)C

Additional information on 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol

Comprehensive Overview of 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol (CAS No. 1488267-91-9)

1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol (CAS No. 1488267-91-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and industrial applications. This compound, characterized by its unique molecular structure, exhibits properties that make it valuable for various high-performance applications. In this article, we delve into its chemical properties, synthesis methods, applications, and market trends, while addressing frequently asked questions and emerging trends in the field.

The molecular structure of 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol features a phenylethan-1-ol backbone substituted with a propan-2-yl group and a propoxy moiety. This configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under ambient conditions. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

One of the most frequently searched questions about 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol is its role in drug discovery. Recent studies highlight its utility as a building block for designing novel therapeutic agents, especially in the development of anti-inflammatory and antimicrobial compounds. The propoxy group, in particular, is known to enhance bioavailability, making it a preferred choice for medicinal chemists. Additionally, its structural flexibility allows for modifications that can target specific biological pathways.

In material science, 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol has been investigated for its potential in polymer chemistry. Its ability to act as a cross-linking agent or a monomer precursor has opened avenues for creating advanced materials with tailored properties. For instance, polymers incorporating this compound exhibit improved thermal stability and mechanical strength, making them suitable for high-performance coatings and adhesives.

The synthesis of 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol typically involves multi-step organic reactions, including alkylation and etherification processes. Optimizing these synthetic routes is a hot topic among researchers, as it directly impacts the compound's yield and purity. Recent advancements in green chemistry have also spurred interest in developing eco-friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

Market trends indicate a growing demand for 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol, driven by its expanding applications in pharmaceuticals and specialty chemicals. Industry reports suggest that the compound's market value is projected to rise steadily, with key players investing in scalable production technologies. Furthermore, the rise of AI-driven drug discovery and computational chemistry has accelerated the identification of new applications for this compound, fueling further research and development.

From an environmental and safety perspective, 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol is considered relatively benign under standard handling conditions. However, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure safe usage. Regulatory compliance is also a critical consideration, particularly for industries aiming to commercialize products derived from this compound.

In conclusion, 1-3-(propan-2-yl)-4-propoxyphenylethan-1-ol (CAS No. 1488267-91-9) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with ongoing research and market demand, position it as a valuable asset in modern chemistry. As scientific advancements continue to uncover new applications, this compound is poised to play an even more prominent role in the development of innovative solutions for global challenges.